Cas no 1006458-64-5 (2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid
• CAS No: 1006458-64-5
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5096944
• Update Time: 2026-03-02

2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• {3-[(dimethylamino)carbonyl]-1H-pyrazol-1-yl}acetic acid
• 1H-Pyrazole-1-acetic acid, 3-[(dimethylamino)carbonyl]-
• 2-(3-(Dimethylcarbamoyl)-1H-pyrazol-1-yl)acetic acid
• 2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid

• Inchi： 1S/C8H11N3O3/c1-10(2)8(14)6-3-4-11(9-6)5-7(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： JKJAEJSWEOLHJR-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=CC(C(N(C)C)=O)=N1

Additional information on 2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid

Comprehensive Overview of 2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid (CAS No. 1006458-64-5)

2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid (CAS No. 1006458-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and dimethylcarbamoyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines a carboxylic acid moiety with a heterocyclic scaffold, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers are particularly interested in its potential role in modulating enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. The compound’s structure-activity relationship (SAR) is also a hot topic, as it influences the design of next-generation pharmaceuticals targeting metabolic disorders and inflammatory diseases.

From a synthetic chemistry perspective, CAS No. 1006458-64-5 exemplifies the growing trend toward functionalized heterocycles in medicinal chemistry. Its acetic acid side chain allows for further derivatization, enabling the creation of prodrugs or bioconjugates. This adaptability aligns with the industry’s shift toward modular synthesis, a keyword often associated with sustainable and cost-effective drug development. Additionally, the compound’s solubility profile and stability under physiological conditions are critical factors explored in formulation studies.

The agrochemical sector also benefits from derivatives of 2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid, particularly in developing eco-friendly pesticides. With increasing global emphasis on green chemistry, this compound’s potential to reduce environmental toxicity while maintaining efficacy is a key research area. Searches for biodegradable agrochemicals and low-residue crop protection agents often highlight such intermediates as promising candidates.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1006458-64-5, ensuring compliance with Good Manufacturing Practices (GMP). Quality control protocols for this compound frequently appear in discussions about batch-to-batch consistency and regulatory compliance, reflecting its importance in industrial-scale production. Furthermore, its patent landscape and intellectual property considerations are often queried by stakeholders navigating competitive markets.

In conclusion, 2-[3-(dimethylcarbamoyl)-1H-pyrazol-1-yl]acetic acid represents a nexus of innovation across multiple scientific disciplines. Its applications in drug discovery, agrochemical design, and material science underscore its relevance in addressing contemporary challenges. As research continues to uncover new utilities for this compound, its role in advancing sustainable technologies and targeted therapies will likely expand, making it a focal point for future investigations.